Cas no 2514758-67-7 (3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride)

• Product Name: 3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride
• CAS No: 2514758-67-7
• MF: C₉H₁₈Cl₂N₂O
• MW: 241.16
• MDL: MFCD29060072
• CID: 5416404
• PubChem ID: 163338213
• Update Time: 2026-03-10

3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride
• 3-(morpholin-4-yl)bicyclo1.1.1pentan-1-amine dihydrochloride
• Z2583439635
• 2514758-67-7
• EN300-37374071
• 3-morpholinobicyclo[1.1.1]pentan-1-amine dihydrochloride
• 3-morpholin-4-ylbicyclo[1.1.1]pentan-1-amine;dihydrochloride
• EN300-21838496
• 3-(morpholin-4-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride
• G61054

• MDL： MFCD29060072
• Inchi： 1S/C9H16N2O.ClH/c10-8-5-9(6-8,7-8)11-1-3-12-4-2-11;/h1-7,10H2;1H
• InChI Key： AJSMAYSBIRGHOD-UHFFFAOYSA-N
• SMILES： NC12CC(N3CCOCC3)(C1)C2.Cl

Computed Properties

• Exact Mass: 240.0796186g/mol
• Monoisotopic Mass: 240.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride

Comprehensive Overview of 3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride (CAS No. 2514758-67-7)

3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride (CAS No. 2514758-67-7) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. Its bicyclo[1.1.1]pentane core, combined with a morpholine moiety, makes it a valuable scaffold for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its potential as a bioisostere for aromatic rings, which could enhance the pharmacokinetic properties of drug candidates.

The compound's dihydrochloride salt form improves its solubility and stability, making it more suitable for experimental and industrial use. Recent studies highlight its role in the development of small-molecule inhibitors targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. The 3-Morpholin-4-yl substitution further enhances its binding affinity to specific biological targets, such as kinases and GPCRs.

In the context of AI-driven drug discovery, 3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride has been identified as a promising candidate for virtual screening and machine learning-based optimization. Its unique structure aligns with the growing demand for three-dimensional fragments in fragment-based drug design (FBDD). This approach is particularly relevant for addressing undruggable targets, a major challenge in modern therapeutics.

The synthesis of CAS No. 2514758-67-7 involves multi-step organic reactions, including cross-coupling and reductive amination techniques. Its purity and characterization are critical for reproducibility, often verified via HPLC, NMR, and mass spectrometry. These analytical methods ensure compliance with stringent regulatory standards, a key concern for pharmaceutical manufacturers and contract research organizations (CROs).

From a commercial perspective, the demand for 3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride is rising due to its versatility in peptide mimetics and proteolysis-targeting chimeras (PROTACs). These applications are at the forefront of targeted protein degradation, a revolutionary strategy in drug development. Suppliers and distributors emphasize its availability in milligram to kilogram quantities, catering to both academic and industrial researchers.

Environmental and safety considerations are also integral to the discussion of CAS No. 2514758-67-7. While not classified as hazardous, proper handling protocols are recommended to minimize risks during synthesis and storage. The compound's green chemistry profile is under evaluation, with efforts to optimize synthetic routes for reduced waste and energy consumption.

In summary, 3-Morpholin-4-yl-bicyclo[1.1.1]pent-1-ylamine dihydrochloride represents a cutting-edge tool in medicinal chemistry, bridging gaps between traditional small-molecule drugs and innovative therapeutic modalities. Its continued exploration underscores the importance of structural diversity and computational chemistry in advancing biomedical science.